Cas no 2040-70-2 (Acetic acid, dicyano-, methyl ester)
2040-70-2 structure
Product name:Acetic acid, dicyano-, methyl ester
Acetic acid, dicyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, dicyano-, methyl ester
- Dicyanessigsaeure-methylester
- NSC58506
- A852040
- dicyanomethyl acetate
- dicyanomethylacetate
- DTXSID10288998
- AS-39788
- SCHEMBL16061080
- Dicyanomethyl acetate, 97%
- AKOS024268522
- 6625-70-3
- dicyano-acetic acid methyl ester
- Acetic acid dicyanomethyl ester
- AM806507
- MFCD21362390
- 2040-70-2
- NSC-58506
- Propanedinitrile, (acetyloxy)-
- Ac-MAC (Masked Acyl Cyanide)
- CS-0047238
-
- Inchi： InChI=1S/C5H4N2O2/c1-4(8)9-5(2-6)3-7/h5H,1H3
- InChI Key： NDYMFSJJUOHLFJ-UHFFFAOYSA-N
- SMILES： CC(=O)OC(C#N)C#N
Computed Properties
- Exact Mass: 124.02732
- Monoisotopic Mass: 124.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- PSA: 73.88
Acetic acid, dicyano-, methyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX53450-3mg |
Methyl 2,2-dicyanoacetate |
2040-70-2 | 3mg |
$105.00 | 2024-04-20 | ||
| A2B Chem LLC | AX53450-5mg |
Methyl 2,2-dicyanoacetate |
2040-70-2 | 5mg |
$118.00 | 2024-04-20 | ||
| A2B Chem LLC | AX53450-1mg |
Methyl 2,2-dicyanoacetate |
2040-70-2 | 1mg |
$73.00 | 2024-04-20 | ||
| A2B Chem LLC | AX53450-2mg |
Methyl 2,2-dicyanoacetate |
2040-70-2 | 2mg |
$86.00 | 2024-04-20 | ||
| A2B Chem LLC | AX53450-10mg |
Methyl 2,2-dicyanoacetate |
2040-70-2 | 10mg |
$135.00 | 2024-04-20 |
Acetic acid, dicyano-, methyl ester Related Literature
-
Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
-
W. Rahmah,Z. Wang,S. Kawi React. Chem. Eng., 2021,6, 401-417
-
Alain Mayer,Adrian Häberli,Christian J. Leumann Org. Biomol. Chem., 2005,3, 1653-1658
-
Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
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